Cas no 2247513-10-4 ((S)-3,3'-Bis(1-naphthyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol)

• Product Name: (S)-3,3'-Bis(1-naphthyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol
• CAS No: 2247513-10-4
• MF: C₄₀H₃₄O₂
• MW: 546.70
• CID: 5086199
• PubChem ID: 122383672
• Update Time: 2026-03-02

(S)-3,3'-Bis(1-naphthyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol Chemical and Physical Properties

Names and Identifiers

• S-3,3'-bis((1-Naphthyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol
• (S)-3,3'-Bis(1-naphthyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'- bi-2,2'-naphthol, 99%e.e.
• (S)-3,3'-Bis(1-naphthyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol
• 4'-{3'-hydroxy-5',6',7',8'-tetrahydro-[1,2'-binaphthalen]-4'-yl}-5',6',7',8'-tetrahydro-[1,2'-binaphthalen]-3'-ol
• (R)-5',5'',6',6'',7',7'',8',8''-Octahydro-[1,2':4',1'':3'',1'''-quaternaphthalene]-2'',3'-diol
• (R)-3,3'-Bis(1-naphthyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol
• MFCD31560043
• 5',5'',6',6'',7',7'',8',8''-Octahydro-[1,2':4',1'':3'',1'''-quaternaphthalene]-2'',3'-diol
• 1205537-79-6
• 2247513-10-4
• F72957
• 1-(2-hydroxy-3-naphthalen-1-yl-5,6,7,8-tetrahydronaphthalen-1-yl)-3-naphthalen-1-yl-5,6,7,8-tetrahydronaphthalen-2-ol
• (S)-5',5'',6',6'',7',7'',8',8''-Octahydro-[1,2':4',1'':3'',1'''-quaternaphthalene]-2'',3'-diol
• BS-47535
• F74338
• R-3,3'-bis(1-Naphthyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol

• Inchi： 1S/C40H34O2/c41-39-35(33-21-9-15-25-11-1-5-17-29(25)33)23-27-13-3-7-19-31(27)37(39)38-32-20-8-4-14-28(32)24-36(40(38)42)34-22-10-16-26-12-2-6-18-30(26)34/h1-2,5-6,9-12,15-18,21-24,41-42H,3-4,7-8,13-14,19-20H2
• InChI Key： ZSQIUROEJJSLEP-UHFFFAOYSA-N
• SMILES： C1=C(C2=C(O)C(C3C(O)=C(C4=CC=CC5=CC=CC=C45)C=C4CCCCC=34)=C3CCCCC3=C2)C2C(C=C1)=CC=CC=2

Computed Properties

• Exact Mass: 546.255880323g/mol
• Monoisotopic Mass: 546.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• Rotatable Bond Count: 3
• Complexity: 828
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.3
• Topological Polar Surface Area: 40.5Ų

Additional information on (S)-3,3'-Bis(1-naphthyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol

Comprehensive Guide to (S)-3,3'-Bis(1-naphthyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol (CAS No. 2247513-10-4)

(S)-3,3'-Bis(1-naphthyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol (CAS No. 2247513-10-4) is a highly specialized chiral compound that has garnered significant attention in the fields of asymmetric synthesis, catalysis, and materials science. Its unique structure, featuring two naphthyl groups and a hydrogenated binaphthol backbone, makes it a valuable building block for advanced chemical applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in enantioselective catalysis and chiral material design.

The compound's CAS number 2247513-10-4 is a critical identifier for researchers looking to source or study this material. Its chiral purity and stereochemical integrity are of paramount importance in applications where optical activity plays a key role. Recent advancements in organocatalysis have highlighted the importance of such structurally complex chiral auxiliaries, making (S)-3,3'-Bis(1-naphthyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol a compound of growing interest in both academic and industrial settings.

From a synthetic chemistry perspective, this compound represents an excellent example of atropisomeric compounds with potential applications in pharmaceutical intermediates and advanced materials. The hydrogenated naphthyl groups contribute to its stability while maintaining the necessary rigidity for effective chiral induction. Current research trends in green chemistry and sustainable catalysis have led to renewed interest in such compounds as potential eco-friendly catalysts or chiral ligands.

The market for specialized chiral compounds like (S)-3,3'-Bis(1-naphthyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol has seen steady growth, particularly in the pharmaceutical and materials science sectors. With increasing demand for enantiomerically pure compounds in drug development, the importance of reliable sources for CAS No. 2247513-10-4 cannot be overstated. Manufacturers and suppliers are responding to this demand by improving synthetic routes and purification methods for this valuable chiral building block.

Analytical characterization of this compound typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and X-ray crystallography to confirm its stereochemical purity. The development of robust analytical methods for compounds like (S)-3,3'-Bis(1-naphthyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol has become increasingly important as regulatory requirements for chiral compounds become more stringent in pharmaceutical applications.

In the context of current research trends, this compound's potential applications in molecular recognition and supramolecular chemistry are particularly noteworthy. The rigid yet functionalizable structure of CAS 2247513-10-4 makes it an attractive candidate for designing chiral sensors or molecular devices. These applications align well with the growing interest in smart materials and functional nanostructures in materials science research.

Storage and handling of (S)-3,3'-Bis(1-naphthyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol require standard precautions for sensitive organic compounds. While not classified as hazardous, proper storage under inert atmosphere and protection from light are recommended to maintain its chemical stability and chiral integrity over extended periods. These considerations are particularly important for researchers working with this compound in long-term studies or industrial applications.

The future outlook for CAS No. 2247513-10-4 appears promising, with potential expansions into new areas of asymmetric synthesis and chiral technology. As the demand for enantiomerically pure compounds continues to rise across multiple industries, specialized building blocks like (S)-3,3'-Bis(1-naphthyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol will likely play increasingly important roles in both research and commercial applications.